Cas no 2167136-54-9 (Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate)

• Product Name: Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate
• CAS No: 2167136-54-9
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5905608
• PubChem ID: 165894180
• Update Time: 2025-06-07

Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-(4-methylcyclohexyl)butanoate
• EN300-705877
• 2167136-54-9
• Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate

• Inchi： 1S/C13H25NO2/c1-3-16-13(15)8-12(9-14)11-6-4-10(2)5-7-11/h10-12H,3-9,14H2,1-2H3
• InChI Key： XZQIPXHTPSGCKG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CN)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate

Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate (CAS No. 2167136-54-9): A Comprehensive Overview

Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate, identified by the CAS registry number 2167136-54-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug delivery systems, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the performance of biodegradable polymers, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate consists of a butanoate backbone with an ethyl ester group and a substituted cyclohexane ring. The presence of the amino group (-NH2) at the fourth position introduces unique reactivity, enabling it to participate in various condensation reactions. This property has been exploited in the synthesis of polyamides and polyurethanes, which are widely used in textiles, automotive industries, and biomedical applications.

Recent advancements in green chemistry have led to the exploration of Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate as a sustainable alternative to traditional monomers. Its ability to undergo ring-opening polymerization under mild conditions has been demonstrated in several studies, offering a pathway for the development of eco-friendly materials. Furthermore, its compatibility with biodegradable polymers such as polycaprolactone (PCL) has opened new avenues for its use in tissue engineering scaffolds and drug delivery systems.

In terms of physical properties, Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate exhibits a melting point of approximately 85°C and a boiling point around 200°C under standard conditions. Its solubility in organic solvents like dichloromethane and THF makes it suitable for solution-based polymerization techniques. The compound's stability under thermal and oxidative conditions has also been evaluated, showing promising results for its use in high-performance materials.

One of the most recent breakthroughs involving this compound is its application in the synthesis of self-healing polymers. Researchers have successfully incorporated Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate into polymer networks that can autonomously repair minor damages caused by mechanical stress or environmental factors. This innovation has significant implications for industries such as aerospace and electronics, where material durability is critical.

Moreover, Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate has shown potential as a building block for bio-based plastics. By integrating this compound into biopolymer formulations, scientists aim to reduce reliance on petroleum-derived materials while maintaining desirable mechanical properties. This aligns with global efforts to promote sustainability and combat environmental degradation.

The synthesis of Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent optimizations have focused on improving yield and reducing reaction times through the use of catalytic systems and microwave-assisted techniques. These advancements not only enhance production efficiency but also contribute to cost-effective manufacturing processes.

In conclusion, Ethyl 4-amino-3-(4-methylcyclohexyl)butanoate (CAS No. 2167136-54-9) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in the development of advanced materials and sustainable technologies. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.